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Compound of Interest

Compound Name: MDCC

Cat. No.: B140785 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper handling and disposal of laboratory chemicals are paramount to ensuring a safe

and compliant research environment. This guide provides essential, step-by-step procedures

for the safe disposal of Methylene Dichloride, also known as Dichloromethane (DCM), a

common yet hazardous solvent. The following information is predicated on the assumption that

"MDCC" is a common abbreviation for Methylene Dichloride.

Chemical Profile and Hazards
Methylene Dichloride is a volatile, colorless liquid with a sweetish odor. It is an effective solvent

used in various laboratory applications. However, it poses significant health risks. DCM is

classified as a probable human carcinogen (Group 2A) by the International Agency for

Research on Cancer (IARC) and can be metabolized to carbon monoxide in the body, leading

to neurotoxic effects.[1] Understanding these hazards is the first step toward safe handling and

disposal.

Personal Protective Equipment (PPE)
Before handling or disposing of DCM, it is mandatory to wear the appropriate Personal

Protective Equipment (PPE). This includes:

Gloves: Use two pairs of disposable nitrile exam gloves or one pair of thicker nitrile or butyl

gloves (minimum 10 mil thickness). "Silver Shield," polyvinyl alcohol, or Viton gloves are also
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recommended.[2] Always inspect gloves for any signs of degradation before use.[2]

Eye Protection: ANSI-approved safety glasses with side shields or tightly fitting safety

goggles are required.[2]

Lab Coat: A properly sized, buttoned lab coat must be worn to protect from splashes.[2]

Respiratory Protection: For large spills or in areas with inadequate ventilation, a respirator

specifically for protection against methylene chloride is necessary. Use of a respirator

requires enrollment in a respiratory protection program.[2]

Storage and Handling
Proper storage is crucial to prevent accidents and ensure safe disposal.

Storage Guideline Specification Rationale

Temperature Store below 25°C.[1]
To minimize evaporation and

vapor pressure buildup.

Containers

Use glass or high-density

polyethylene (HDPE)

containers.[1]

DCM can corrode metals like

aluminum and zinc.[1]

Ventilation

Store in a well-ventilated area,

preferably in a ventilated

cabinet.[1][3]

To prevent the accumulation of

hazardous vapors.

Segregation

Keep away from strong

oxidizers, acids, and amines.

[1][2]

To prevent violent reactions.

Labeling

All containers must be clearly

labeled with the full chemical

name.[1][3][4]

To avoid misidentification and

improper mixing.
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Never dispose of DCM down the sink.[5] All DCM waste is considered hazardous and must be

disposed of through a licensed hazardous waste contractor.[3]

Waste Segregation and Collection:
Segregate Waste: Do not mix DCM waste with other waste streams, especially acids, bases,

or other reactive chemicals.[1] Halogenated and non-halogenated solvent wastes should be

kept separate.[4]

Use Compatible Containers: Collect DCM waste in chemically compatible and properly

labeled containers (glass or HDPE).[1]

Labeling: The waste container must be clearly labeled as "Hazardous Waste - Methylene

Chloride" and indicate the approximate concentration.[4]

Storage of Waste: Store waste containers in a designated, well-ventilated area, away from

heat and direct sunlight.[2][3] Keep containers closed when not in use.[1][2]

Disposal of Empty Containers:
Empty DCM containers must also be treated as hazardous waste until they are properly

decontaminated.

Rinsing: Rinse the empty container with a suitable solvent (e.g., acetone or methanol) three

times.

Collection of Rinsate: The rinsate is now considered hazardous waste and must be collected

and disposed of with other DCM waste.

Final Disposal: Once thoroughly rinsed, the container can be disposed of in the regular

waste (for plastic) or glassware waste, with the original label defaced.[4]

Emergency Spill Procedures
In the event of a DCM spill, immediate and appropriate action is critical.

Small Spills (< 250 ml) within a Fume Hood:
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Ensure Proper PPE: Wear the appropriate PPE as described above.

Absorb the Spill: Use absorbent pads or a spill kit to absorb the spilled liquid.[2]

Package the Waste: Collect the absorbent material and place it in a double plastic bag.[2]

Label and Dispose: Label the bag as "Methylene Chloride Spill Debris" and dispose of it as

hazardous waste.[2]

Clean the Area: Thoroughly clean the spill area with a detergent solution followed by water.

[2]

Large Spills (> 250 ml) or Spills Outside a Fume Hood:
Evacuate: Immediately evacuate the area and restrict access.[2]

Alert Others: Notify your supervisor and the institutional safety office.

Ventilate: If it is safe to do so, increase ventilation to the area.

Professional Cleanup: Do not attempt to clean up a large spill unless you are trained and

have the proper respiratory protection.[2] Wait for the emergency response team.

Visual Guides
The following diagrams illustrate the key decision-making and procedural workflows for

handling Methylene Dichloride waste.
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Waste Assessment

Liquid/Solid Waste Disposal

Empty Container Disposal

MDCC Waste Generated

Is the waste liquid MDCC or
 contaminated material?

Is it an empty container?

No

Collect in a labeled, compatible
 hazardous waste container.

Yes

Triple rinse with a suitable solvent.

Yes

Segregate from incompatible wastes
 (acids, bases, oxidizers).

Store in a designated, ventilated area.

Arrange for disposal via a
 licensed hazardous waste contractor.

Collect rinsate as hazardous waste.

Deface original container label.

Dispose of container in regular/
 glassware waste.

Click to download full resolution via product page

Caption: Decision workflow for proper MDCC (Methylene Dichloride) waste disposal.
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Spill Assessment

Large Spill Response Small Spill Cleanup

MDCC Spill Occurs

Is the spill > 250ml or
 outside a fume hood?

Evacuate the area.

Yes

Don appropriate PPE.

No

Notify supervisor and safety office.

Wait for trained emergency response.

Absorb spill with pads/spill kit.

Double bag absorbent material.

Label as 'Methylene Chloride Spill Debris'.

Dispose of as hazardous waste.

Clean spill area with detergent and water.

Click to download full resolution via product page

Caption: Emergency workflow for MDCC (Methylene Dichloride) spills.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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